Cas no 33123-31-8 (Phosphorous acid,dimethyl octadecyl ester (8CI))

• Product Name: Phosphorous acid,dimethyl octadecyl ester (8CI)
• CAS No: 33123-31-8
• MF: C₂₀H₄₃O₃P
• MW: 362.527387857437
• CID: 294061
• PubChem ID: 117455
• Update Time: 2025-04-19

Phosphorous acid,dimethyl octadecyl ester (8CI) Chemical and Physical Properties

Names and Identifiers

• Phosphorous acid,dimethyl octadecyl ester (8CI)
• DIMETHYL OCTADECYLPHOSPHONATE
• Phosphonic acid, octadecyl-, dimethyl ester
• Dimethyloctadecylphosphonate
• 1-dimethoxyphosphoryloctadecane
• Octadecylphosphonic acid, dimethyl ester
• 25371-54-4
• Phosphonic acid, P-octadecyl-, dimethyl ester
• AKOS017343240
• 2-[4-(2-{4-[(e)-(2,4-dioxopentan-3-yl)diazenyl]-2-sulfophenyl}ethenyl)-3-sulfophenyl]-2h-naphtho[1,2-d][1,2,3]triazole-5-sulfonic acid
• SCHEMBL2184536
• EINECS 246-904-0
• EC 246-904-0
• DTXSID7067087
• 33123-31-8
• MFCD00015092
• NS00001563
• W-110628
• Dimethyl (1-octadecyl)phosphonate

• Inchi： 1S/C20H43O3P/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-24(21,22-2)23-3/h4-20H2,1-3H3
• InChI Key： FPYLHOQPWCQAIJ-UHFFFAOYSA-N
• SMILES： P(CCCCCCCCCCCCCCCCCC)(=O)(OC)OC

Computed Properties

• Exact Mass: 362.29500
• Monoisotopic Mass: 362.295
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 19
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 0.916
• Boiling Point: 437°C at 760 mmHg
• Flash Point: 231.4°C
• Refractive Index: 1.444
• PSA: 45.34000
• LogP: 7.73380